Cas no 120948-01-8 (2-Oxabicyclo[2.2.2]octan-3-one,5-hydroxy-4,5-dimethyl-7-[(4b,17a)-4,14,17-trihydroxy-1-oxoandrosta-2,5-dien-17-yl]-,(1R,4R,5R,7R)- (9CI))
120948-01-8 structure
Product Name:2-Oxabicyclo[2.2.2]octan-3-one,5-hydroxy-4,5-dimethyl-7-[(4b,17a)-4,14,17-trihydroxy-1-oxoandrosta-2,5-dien-17-yl]-,(1R,4R,5R,7R)- (9CI)
CAS No:120948-01-8
MF:C28H38O7
MW:486.59712934494
CID:200741
Update Time:2024-01-26
2-Oxabicyclo[2.2.2]octan-3-one,5-hydroxy-4,5-dimethyl-7-[(4b,17a)-4,14,17-trihydroxy-1-oxoandrosta-2,5-dien-17-yl]-,(1R,4R,5R,7R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Oxabicyclo[2.2.2]octan-3-one,5-hydroxy-4,5-dimethyl-7-[(4b,17a)-4,14,17-trihydroxy-1-oxoandrosta-2,5-dien-17-yl]-,(1R,4R,5R,7R)- (9CI)
- 2-Oxabicyclo[2.2.2]octan-3-one,5-hydroxy-4,5-dimethyl-7-[(4b,17a)-4,14,17-trihydroxy-1-oxoandrosta-2,5-dien-17-yl]-,(1R,4R,5R
- 2-Oxabicyclo[2.2.2]octan-3-one,5-hydroxy-4,5-dimethyl-7-[(4b,17a)-4,14,17-trihydroxy-1-oxoandrosta-2,5-dien-17-yl]-,[1R-(1a,4a,5a,7R*)]-
- Withajardin A
- 2-Oxabicyclo[2.2.2]octan-3-one, 5-hydroxy-4,5-dimethyl-7-[(4β,17α)-4,14,17-trihydroxy-1-oxoandrosta-2,5-dien-17-yl]-, (1R,4R,5R,7R)- (9CI)
-
- Inchi: 1S/C28H38O7/c1-23-13-18(20(35-22(23)31)14-25(23,3)32)28(34)12-11-27(33)16-5-6-17-19(29)7-8-21(30)26(17,4)15(16)9-10-24(27,28)2/h6-8,15-16,18-20,29,32-34H,5,9-14H2,1-4H3/t15-,16+,18+,19-,20+,23-,24-,25+,26+,27+,28-/m0/s1
- InChI Key: HAZLYHDWDVSCBX-KRFCEVIWSA-N
- SMILES: [C@]12([H])[C@H]([C@]3(O)[C@]4(CC[C@]5([H])[C@]6(C)C(=CC[C@@]5([H])[C@]4(O)CC3)[C@@H](O)C=CC6=O)C)C[C@](C)([C@@](O)(C)C1)C(=O)O2
Computed Properties
- Exact Mass: 272.08309
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 698.8±55.0 °C(Predicted)
- PSA: 52.54
- pka: 12.89±0.70(Predicted)
2-Oxabicyclo[2.2.2]octan-3-one,5-hydroxy-4,5-dimethyl-7-[(4b,17a)-4,14,17-trihydroxy-1-oxoandrosta-2,5-dien-17-yl]-,(1R,4R,5R,7R)- (9CI) Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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